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Identity and Role of Docetaxel Impurity 4

The table below summarizes the key technical details of Docetaxel Impurity 4:

Attribute Description

Chemical Name (4S,5S)-3-(tert-butoxycarbonyl)-2,2-dimethyl-4-phenyloxazolidine-5-carboxylic
acid [1]

CAS Number 153744-63-9 [1]

Molecular
Formula

C17H23NO5 [1]

Molecular Weight 321.4 g/mol [1]

Role &
Classification

Process-related impurity; used as a reference standard for analytical method
development and validation [1].

This impurity is a chemical building block used in the synthetic process of Docetaxel. Its structure is a

component of the side chain used to create the final Docetaxel molecule [1] [2].
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Formation and Analytical Control

The following diagram illustrates how this impurity fits into the Docetaxel manufacturing and control

workflow:
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Impurity 4 can be carried over into the final Active Pharmaceutical Ingredient (API) if not adequately

removed during purification [3]. As shown in the workflow, it is isolated and characterized to serve as a

reference standard for quality control, ensuring the main drug substance is free from this impurity at unsafe

levels [1].

Regulatory and Safety Significance
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For regulatory filings like an Abbreviated New Drug Application (ANDA), identification and control of

process impurities like Docetaxel Impurity 4 are mandatory [1]. Regulatory guidelines require

comprehensive impurity profiles, and using a characterized reference standard is essential for accurate

testing and validation [3].

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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